Cas no 93793-83-0 (Roxatidine acetate hydrochloride)

Roxatidine acetate hydrochloride is a histamine H₂-receptor antagonist used primarily to inhibit gastric acid secretion. Its chemical structure, featuring an acetate hydrochloride salt, enhances stability and bioavailability. The compound selectively blocks H₂ receptors on parietal cells, reducing both basal and stimulated acid production. It is employed in the treatment of gastric ulcers, duodenal ulcers, and gastroesophageal reflux disease (GERD). Roxatidine acetate hydrochloride offers a favorable pharmacokinetic profile, including rapid absorption and a prolonged duration of action, minimizing dosing frequency. Its metabolite, roxatidine, retains pharmacological activity, contributing to sustained efficacy. The compound is well-tolerated, with a lower incidence of drug interactions compared to earlier H₂ antagonists.
Roxatidine acetate hydrochloride structure
93793-83-0 structure
Product Name:Roxatidine acetate hydrochloride
CAS No:93793-83-0
MF:C19H29ClN2O4
MW:384.897564649582
MDL:MFCD00941429
CID:61654
PubChem ID:253661076
Update Time:2025-05-25

Roxatidine acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • roxatidine acetate hydrochloride
    • Roxatidine Acetate HCl
    • HOE 760
    • Roxatidine (Acetate Hydrochloride)
    • Roxatidine Acetate H
    • Roxatidine HCl Acetate
    • Altat
    • Neo H2
    • PIFEATIDINE
    • Roxit
    • RXTA
    • tzu0460
    • Xarcin
    • 2-Acetoxy-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]acetamide Hydrochloride
    • Gastralgin
    • Aceroxatidine hydrochloride
    • Tzu 0460
    • 60426GOR1E
    • 2-Acetoxy-N-[3-[3-(1-piperidinomethylphenoxy]propyl]acetamide hydrochloride
    • AK323802
    • 2-Acetoxy-N-(3-(m-(1-piperidinylmethyl)phenoxy)propyl)acetamide hydrochloride
    • Acetamide, 2-hydroxy-N-(3-(m-(1-piperidinylmethyl)phenoxy)propyl)-, acetate, hydrochloride
    • DSSTox_RID_818
    • Acetamide, 2-(acetyloxy)-N-[3-[3-(1-piperidinylmethyl)phenoxy]propyl]-, monohydrochloride (9CI)
    • Zarocs
    • NSC-760384
    • Tox21_112500
    • Acetamide, 2-(acetyloxy)-N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl-, monohydrochloride
    • AB07712
    • Altat (TN)
    • Pharmakon1600-01502334
    • SR-01000763240-4
    • Acetamide, 2-(acetyloxy)-N-(3-(3-(1-piperidinylmethyl)phenoxy)propyl)-, monohydrochloride
    • C90611
    • SMR000469144
    • CCG-101016
    • SCHEMBL667643
    • MLS001401443
    • AS-14306
    • Hoe-760
    • ROXATIDINE ACETATE HYDROCHLORIDE [WHO-DD]
    • 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethylacetatehydrochloride
    • TZU-0460
    • N-(3-(3-(N(1)-piperidinylmethyl)phenoxy)propyl)acetoxyacetamide
    • SR-01000763240
    • NSC760384
    • Roxatidine acetate hydrochloride [USAN:JAN]
    • N-(3-((.ALPHA.-PIPERIDINO-M-TOLYL)OXY)PROPYL)GLYCOLAMIDE ACETATE MONOHYDROCHLORIDE
    • DTXCID0026670
    • Tox21_112500_1
    • Pifatidine hydrochloride
    • NC00266
    • )propylamino)ethyl acetate hydrochloride
    • SW197646-3
    • ROXATIDINE ACETATE HYDROCHLORIDE [USAN]
    • HOE 062 [ROXATIDINE]
    • AKOS015894912
    • NSC 760384
    • Acetamide, 2-hydroxy-N-(3-(m-(piperidinomethyl)phenoxy)propyl)-, acetate (ester), hydrochloride
    • CHEMBL2104871
    • D01467
    • HY-B0305A
    • 2-Oxo-2-((3-(3-(piperidin-1-ylmethyl)phenoxy)propyl)amino)ethyl acetate hydrochloride
    • Roxatidine acetate hydrochloride (JP17/USAN)
    • 93793-83-0
    • DTXSID2046670
    • 2-oxo-2-(3-(3-(piperidin-1-ylmethyl)phenoxy
    • AKP-004
    • Tox21_112954
    • 2-Oxo-2-[[3-[3-(1-piperidylmethyl)phenoxy]propyl]amino]ethyl Acetate Hydrochloride
    • CAS-93793-83-0
    • [2-oxo-2-[3-[3-(piperidin-1-ylmethyl)phenoxy]propylamino]ethyl] acetate;hydrochloride
    • MLS002153806
    • 2-oxo-2-(3-(3-(piperidin-1-ylmethyl)phenoxy)propylamino)ethyl acetate hydrochloride
    • ROXATIDINE ACETATE HYDROCHLORIDE [MART.]
    • UNII-60426GOR1E
    • R0178
    • CCRIS 3347
    • NCGC00167499-01
    • CHEBI:32107
    • AC-26444
    • 2-Hydroxy-N-(3-(m-(piperidinomethyl)phenoxy)propyl)acetamide acetate (ester) hydrochloride
    • 2-(acetyloxy)-N-[3-[3-(1-piperidinyl-methyl)phenoxy]propyl]- acetamide monohydrochloride
    • Q27263158
    • N-(3-((alpha-Piperidino-m-tolyl)oxy)propyl)glycolamide acetate (ester), monohydrochloride
    • NCGC00167499-02
    • 2-acetoxy-n-(3-(m-(1-piperidinylmethyl)phenoxy)propyl)acetamidehydrochloride
    • BCP10517
    • s1880
    • SY111342
    • MFCD00941429
    • ROXATIDINE ACETATE HYDROCHLORIDE [JAN]
    • ROXATIDINE ACETATE HYDROCHLORIDE [MI]
    • Roxatidine acetate hydrochloride
    • MDL: MFCD00941429
    • Inchi: 1S/C19H28N2O4.ClH/c1-16(22)25-15-19(23)20-9-6-12-24-18-8-5-7-17(13-18)14-21-10-3-2-4-11-21;/h5,7-8,13H,2-4,6,9-12,14-15H2,1H3,(H,20,23);1H
    • InChI Key: FEWCTJHCXOHWNL-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C)OCC(NCCCOC1C=C(CN2CCCCC2)C=CC=1)=O

Computed Properties

  • Exact Mass: 384.18200
  • Monoisotopic Mass: 384.182
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 10
  • Complexity: 410
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.9

Experimental Properties

  • Melting Point: 146.0 to 150.0 deg-C
  • Boiling Point: 537.3°C at 760 mmHg
  • Flash Point: 278.7ºC
  • PSA: 67.87000
  • LogP: 3.25150
  • Merck: 8274

Roxatidine acetate hydrochloride Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264-P270-P301+P312+P330-P501
  • RTECS:AC3855000
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Roxatidine acetate hydrochloride Pricemore >>

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Roxatidine acetate hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dichloromethane ;  0 °C; rt
Reference
Preparation method of high-purity medicinal roxatidine acetate hydrochloride for treating gastric ulcer
, China, , ,

Production Method 2

Reaction Conditions
Reference
Synthesis of roxatidine acetate hydrochloride
Zhang, Aihua; Shen, Yipeng, Zhongguo Yiyao Gongye Zazhi, 2005, 36(12), 732-733

Production Method 3

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  1 h, 90 - 100 °C
1.2 Reagents: Acetic acid Solvents: Water ;  pH 4.6
1.3 Reagents: Ammonium hydroxide Solvents: Water ;  pH 9.5
1.4 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  0 - 5 °C
Reference
Phenoxypropylamines: synthesis and antiulcer evaluation
Zhang, Hui; Zhang, Bao-Yan; Zhang, Qian-Yun; Zhao, Dong-Mei; Wang, Jia-Mei, Molecules, 2009, 14(5), 1818-1824

Production Method 4

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt → 70 °C; 7 h, 60 - 70 °C; 70 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ;  pH 5 - 6
Reference
Synthesis of roxatidine acetate hydrochloride with high purity
, China, , ,

Production Method 5

Reaction Conditions
Reference
Synthesis of roxatidine acetate
, China, , ,

Production Method 6

Reaction Conditions
Reference
A new synthesis of roxatidine acetate
Tarpanov, Velichko; Vlahov, Radoslav; Penkov, Miho; Krikorian, Dikran; Parushev, Stoyan; et al, Synthetic Communications, 1999, 29(1), 15-20

Production Method 7

Reaction Conditions
1.1 Solvents: Dichloromethane ;  -5 - 5 °C; 1 h, -5 - 5 °C
Reference
High-purity roxatidine hydrochloride acetate and its intermediate and its preparation method
, China, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Ethyl acetate ,  Water ;  pH 10
1.2 Solvents: Acetic acid ;  1 h, reflux
1.3 Reagents: Ammonia Solvents: Water ;  pH 10
1.4 Reagents: Hydrochloric acid Solvents: Water ;  30 min, pH 2, > 5 °C
Reference
Preparation method of roxatidine acetate hydrochloride
, China, , ,

Production Method 9

Reaction Conditions
1.1 Solvents: Acetonitrile ;  8 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Acetone ,  Water ;  pH 2 - 3, 0 °C; 1 h, -5 - 5 °C
Reference
Preparation of roxatidine acetate hydrochloride
, China, , ,

Production Method 10

Reaction Conditions
1.1 Solvents: Xylene ;  -10 - 0 °C; 0 °C → 30 °C; 20 - 30 °C
Reference
Method for preparing Roxatidineacetate hydrochloride and intermediate thereof
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Solvents: Xylene ;  -10 - 0 °C; 0 °C → 30 °C
Reference
Method for preparing roxatidine acetate hydrochloride and intermediate thereof
, China, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Water ;  20 - 25 °C
1.2 Solvents: Acetic acid ;  2 h, rt → reflux
1.3 Reagents: Hydrochloric acid Solvents: Acetone ,  Ethyl acetate ;  0 - 5 °C; 3 - 5 h, 0 - 5 °C
Reference
Process for preparation of 3-(1-piperidinyl methyl) phenol as intermediate of roxatidine acetate hydrochloride
, China, , ,

Production Method 13

Reaction Conditions
1.1 Reagents: 4-Methylmorpholine Solvents: Dichloromethane ;  -5 - 5 °C; 1 h, -5 - 5 °C
Reference
Preparation of high-purity roxatidine hydrochloride acetate
, China, , ,

Production Method 14

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  2 h, 90 - 100 °C
Reference
Synthesis of roxatidine derivatives
Zhang, Hui; Zhang, Qian-yun; Lin, Li; Cheng, Mao-sheng, Hecheng Huaxue, 2008, 16(3), 364-366

Production Method 15

Reaction Conditions
1.1 Reagents: Sodium borohydride Catalysts: Aluminum chloride Solvents: Ethanol ;  2 h, cooled
1.2 Reagents: Ammonia Solvents: Water ;  pH 9
1.3 Reagents: Sodium hydride Solvents: Dimethylformamide ;  1 h
1.4 Reagents: Potassium hydroxide ,  Sodium hydroxide Solvents: Dimethylformamide ;  2 h
1.5 Reagents: Acetic acid Solvents: Water ;  pH 5
1.6 Reagents: Ammonia Solvents: Water ;  pH 9
1.7 rt → 210 °C; 1 h, 200 - 210 °C; cooled
1.8 Reagents: Acetic acid Solvents: Water ;  pH 5
1.9 Reagents: Ammonia Solvents: Water ;  pH 9
1.10 Reagents: Calcium sulfate Solvents: Chloroform ;  0.5 h; rt
1.11 Reagents: Acetic acid Solvents: Water ;  pH 5
1.12 Reagents: Ammonia ;  pH 9
1.13 Reagents: Hydrochloric acid Solvents: Ethanol ,  Ethyl acetate ,  Water ;  40 min
Reference
Method for preparing roxatidine acetate hydrochloride
, China, , ,

Production Method 16

Reaction Conditions
1.1 5 h, 50 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water
Reference
Method for synthesizing roxatidine acetate hydrochloride
, China, , ,

Production Method 17

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Toluene ;  rt → 10 °C; 0 - 10 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethanol ,  Acetone ;  pH 5.0 - 6.0
Reference
Method for synthesis of Roxatidine acetate hydrochloride
, China, , ,

Production Method 18

Reaction Conditions
Reference
Method for preparing gastric antiulcer drug roxatidine acetate hydrochloride
, China, , ,

Production Method 19

Reaction Conditions
Reference
Synthesis and gastric acid antisecretory activity of phenoxypropylamine
Zhang, Hui; Zhao, Dong-mei; Cheng, Mao-sheng; Shang, Li-hong, Zhongguo Xinyao Zazhi, 2005, 14(3), 316-319

Roxatidine acetate hydrochloride Raw materials

Roxatidine acetate hydrochloride Preparation Products

Roxatidine acetate hydrochloride Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:93793-83-0)Roxatidine acetate hydrochloride
Order Number:sfd4765
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
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Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:93793-83-0)Roxatidine Acetate Hydrochloride
Order Number:LE13389
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:09
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Roxatidine acetate hydrochloride

Roxatidine Acetate Hydrochloride: A Comprehensive Overview

Roxatidine acetate hydrochloride, also known by its CAS number 93793-83-0, is a pharmaceutical compound that has garnered significant attention in the field of drug development and therapeutic applications. This compound belongs to the class of histamine H2 receptor antagonists, which are widely used in the treatment of various gastrointestinal disorders. The molecule's unique structure and pharmacological properties make it a subject of extensive research, particularly in the context of its efficacy and safety profiles.

The chemical structure of Roxatidine acetate hydrochloride is characterized by its ability to selectively inhibit the H2 histamine receptors located in the stomach lining. This inhibition leads to a reduction in gastric acid secretion, making it particularly effective in managing conditions such as peptic ulcers and gastroesophageal reflux disease (GERD). Recent studies have highlighted its superior bioavailability compared to earlier generations of H2 receptor antagonists, which enhances its therapeutic potential.

One of the most notable advancements in the research of Roxatidine acetate hydrochloride is its application in combination therapies. Scientists have explored its synergistic effects when used alongside proton pump inhibitors (PPIs), leading to improved outcomes in patients with refractory gastrointestinal conditions. These findings underscore the compound's versatility and its role in modern gastroenterology.

Moreover, the pharmacokinetics of Roxatidine acetate hydrochloride have been extensively studied, revealing optimal absorption rates when administered orally. Its half-life of approximately 6-8 hours allows for twice-daily dosing, enhancing patient compliance. Recent clinical trials have also demonstrated minimal side effects, particularly concerning cardiovascular events, which have been a concern with some other H2 receptor antagonists.

In terms of manufacturing and formulation, researchers have focused on developing sustained-release formulations to further improve the drug's therapeutic index. These innovations aim to provide prolonged relief from symptoms while reducing the frequency of administration. Such developments are expected to play a pivotal role in expanding the drug's market presence and clinical utility.

Looking ahead, ongoing research into Roxatidine acetate hydrochloride is exploring its potential beyond traditional gastrointestinal applications. Preliminary studies suggest that it may exhibit anti-inflammatory properties, opening avenues for its use in other therapeutic areas such as respiratory diseases. These exploratory findings highlight the compound's promising future in drug development.

In conclusion, Roxatidine acetate hydrochloride stands as a testament to advancements in pharmaceutical science, offering effective treatments for gastrointestinal disorders while maintaining a favorable safety profile. As research continues to uncover new applications and optimize its delivery mechanisms, this compound is poised to remain a cornerstone in gastroenterological therapeutics.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:93793-83-0)Roxatidine acetate hydrochloride
sfd4765
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:93793-83-0)Roxatidine Acetate Hydrochloride
LE13389
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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